Cas no 807628-76-8 (5-bromo-2,4-dimethylbenzonitrile)

• Product Name: 5-bromo-2,4-dimethylbenzonitrile
• CAS No: 807628-76-8
• MF: C₉H₈BrN
• MW: 210.070521354675
• CID: 986054
• PubChem ID: 11447143
• Update Time: 2025-07-26

5-bromo-2,4-dimethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-bromo-2,4-dimethyl- (9CI)
• SCHEMBL1343876
• 807628-76-8
• 5-Bromo-2,4-dimethylbenzonitrile
• EN300-170061
• CS-0377333
• DB-285744
• Benzonitrile, 5-bromo-2,4-dimethyl-
• 5-bromo-2,4-dimethylbenzonitrile

• Inchi： 1S/C9H8BrN/c1-6-3-7(2)9(10)4-8(6)5-11/h3-4H,1-2H3
• InChI Key： MUESXHWNYAMOEX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(C)=CC=1C

Computed Properties

• Exact Mass: 208.98401g/mol
• Monoisotopic Mass: 208.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles